9-(2,5-dimethoxyphenyl)-3-ethyl-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2,5-dimethoxyphenyl)-3-ethyl-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O4/c1-6-23-18(26)16-17(22(3)20(23)27)21-19-24(10-12(2)11-25(16)19)14-9-13(28-4)7-8-15(14)29-5/h7-9,12H,6,10-11H2,1-5H3
• InChI Key: MULCJIAULVXBOT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(CN3C4=C(C=CC(=C4)OC)OC)C)N(C1=O)C
• Molecular Formula: C20H25N5O4
• Molecular Weight: 399.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving pyrimidines and purines are numerous and varied, depending on the specific substituents on the ring structure. They can undergo reactions such as alkylation, acylation, and halogenation.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. For example, many drugs that contain pyrimidine or purine structures work by interacting with enzymes involved in DNA synthesis.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without specific data, it’s difficult to provide accurate information.

Future Directions

The future directions for research into pyrimidine and purine derivatives are vast and varied. They include the development of new drugs, the study of their role in biological processes, and the synthesis of new compounds with improved properties.